N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-(2-morpholin-4-ylethyl)thiourea
• InChI: InChI=1S/C15H23N3O3S/c1-19-12-3-4-13(14(11-12)20-2)17-15(22)16-5-6-18-7-9-21-10-8-18/h3-4,11H,5-10H2,1-2H3,(H2,16,17,22)
• InChI Key: FHJJJHYJLFAUKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=S)NCCN2CCOCC2)OC
• Molecular Formula: C15H23N3O3S
• Molecular Weight: 325.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea, also known as DMTU, is a chemical compound that has been widely used in scientific research applications. DMTU is a thiourea derivative that has been shown to have various biochemical and physiological effects, making it a valuable tool for researchers in multiple fields.

Mechanism of Action

N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea acts as a scavenger of RNS and ROS by donating a sulfur atom to these reactive species, thereby neutralizing them. This mechanism of action allows N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea to protect against oxidative stress-induced damage and inflammation in various cell types.
Biochemical and physiological effects:
N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea has been shown to have various biochemical and physiological effects, including reducing oxidative stress-induced damage, decreasing inflammation, and improving endothelial function. Additionally, N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea has been shown to have neuroprotective effects, including protecting against ischemia-reperfusion injury and improving cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea in lab experiments is its ability to scavenge RNS and ROS, which can be useful in studying the role of these reactive species in various physiological processes. Additionally, N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea has been shown to have low toxicity and is stable under normal laboratory conditions. However, one limitation of using N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea is that it can have off-target effects due to its ability to scavenge other reactive species besides RNS and ROS.

Future Directions

There are several potential future directions for research involving N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea. One area of interest is the use of N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea as a therapeutic agent for various diseases, including neurodegenerative diseases, cardiovascular diseases, and cancer. Additionally, further research is needed to fully understand the mechanisms of action of N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea and its potential off-target effects. Finally, the development of new derivatives of N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea with improved specificity and efficacy could lead to new therapeutic options for various diseases.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea can be synthesized through a multi-step process involving the reaction of 2,4-dimethoxybenzaldehyde with morpholine, followed by the addition of ammonium thiocyanate and subsequent purification steps. The resulting N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea is a white crystalline solid that is stable under normal laboratory conditions.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea has been used extensively in scientific research due to its ability to scavenge reactive nitrogen species (RNS) and reactive oxygen species (ROS) in vitro and in vivo. N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea has been shown to protect against oxidative stress-induced damage in various cell types, including neurons, endothelial cells, and cardiomyocytes. Additionally, N-(2,4-dimethoxyphenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea has been used as a tool to study the role of RNS and ROS in various physiological processes, including inflammation, ischemia-reperfusion injury, and aging.